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Compound of Interest

Compound Name: Enantiomer of Sofosbuvir

Cat. No.: B1150399 Get Quote

Technical Support Center: Preparative SFC
Troubleshooting Guide: Low Recovery of
Sofosbuvir Enantiomer in Preparative SFC
This guide provides a structured approach to diagnosing and resolving issues of low recovery

during the preparative Supercritical Fluid Chromatography (SFC) purification of sofosbuvir

enantiomers.

Diagram: Troubleshooting Workflow for Low Sofosbuvir
Recovery
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Low Recovery of Sofosbuvir Enantiomer

Issue: Poor Solubility

Check Sample Prep & Mobile Phase

Issue: Inefficient Collection

Evaluate Collection Parameters

Issue: Compound Degradation

Assess Compound Stability

Precipitation in Injector/Column?

Action: Modify Sample Solvent &
Increase Co-solvent Strength

Yes

Action: Optimize Mobile Phase Density
(Increase Pressure/Decrease Temp)

No

Aerosol Formation/Poor Trapping? Degradants in Analytical QC?

Action: Optimize Back Pressure &
Gas-Liquid Separator (GLS) Conditions

Yes

Action: Check for Leaks in
Fraction Collection Tubing

No

Action: Use Milder Additives &
Lower Temperature

Yes

Action: Investigate Other Potential
Loss Points in the System

No
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Sofosbuvir (Prodrug)
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(CES1)
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HCV NS5B Polymerase

Substrate Mimic

HCV RNA Replication

Catalyzes

Chain Termination

Inhibited by GS-461203
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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